Cas no 1185173-60-7 (Chlorzoxazone-d)

• Product Name: Chlorzoxazone-d
• CAS No: 1185173-60-7
• MF: C₇H₄ClNO₂
• MW: 172.583645820618
• CID: 1065761
• PubChem ID: 45038674
• Update Time: 2024-11-03

Chlorzoxazone-d Chemical and Physical Properties

Names and Identifiers

• Chlorzoxazone-4,6,7-d3
• Chlorzoxazone-d
• AKOS037652841
• F90625
• 5-Chloro-2(3H)-benzoxazolone-d3
• Chlorzoxazone-D3
• CS-0203307
• 5-Chloro-4,6,7-trideuterio-3H-1,3-benzoxazol-2-one
• 5-chloro-2,3-dihydro(4,6,7-?H?)-1,3-benzoxazol-2-one
• ES-2621
• 1185173-60-7
• HY-B1462S
• 5-Chloro-2-benzoxazolol-d3

• Inchi： 1S/C7H4ClNO2/c8-4-1-2-6-5(3-4)9-7(10)11-6/h1-3H,(H,9,10)/i1D,2D,3D
• InChI Key： TZFWDZFKRBELIQ-CBYSEHNBSA-N
• SMILES： ClC1C([2H])=C([2H])C2=C(C=1[2H])NC(=O)O2

Computed Properties

• Exact Mass: 172.0118863g/mol
• Monoisotopic Mass: 172.0118863g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones